N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide

• IUPAC Name: N-cyclohexyl-2-(2-methyl-5-nitroimidazol-1-yl)acetamide
• InChI: InChI=1S/C12H18N4O3/c1-9-13-7-12(16(18)19)15(9)8-11(17)14-10-5-3-2-4-6-10/h7,10H,2-6,8H2,1H3,(H,14,17)
• InChI Key: IVFVIHRPCWUEIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N1CC(=O)NC2CCCCC2)[N+](=O)[O-]
• Molecular Formula: C12H18N4O3
• Molecular Weight: 266.30 g/mol

Description

N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide, also known as CNIA, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. CNIA is a derivative of imidazole, a heterocyclic organic compound that contains nitrogen atoms in its ring structure.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in cells. Specifically, N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately results in cell death.
Biochemical and Physiological Effects:
N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been found to have both biochemical and physiological effects. Biochemically, N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been shown to inhibit the activity of topoisomerase II and to induce DNA damage in cells. Physiologically, N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been found to inhibit the growth of cancer cells and to have herbicidal activity against weeds.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide in lab experiments is its specificity towards certain enzymes and proteins, which allows for targeted inhibition of these molecules. Additionally, N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been found to have low toxicity towards normal cells, making it a potentially safe and effective anti-tumor agent. However, one limitation of using N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide in lab experiments is its relatively low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for research on N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide. One area of interest is the development of N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide derivatives with improved solubility and bioavailability. Another area of interest is the investigation of N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide's mechanism of action in more detail, which could lead to the discovery of new targets for anti-tumor therapy. Additionally, the use of N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide as a herbicide in agriculture could be further explored, with a focus on its effectiveness against different types of weeds and its potential environmental impact.

Synthesis Methods

The synthesis of N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide involves the reaction of 2-methyl-5-nitroimidazole with cyclohexylamine and acetic anhydride. The reaction takes place in the presence of a catalyst such as sulfuric acid or hydrochloric acid. The resulting product is then purified through recrystallization and characterized through spectroscopic techniques such as NMR and IR.

Scientific Research Applications

N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been found to have potential applications in various fields such as medicine, agriculture, and materials science. In medicine, N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been studied for its anti-tumor properties and has been found to inhibit the growth of cancer cells in vitro. In agriculture, N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been investigated as a potential herbicide due to its ability to inhibit the growth of weeds. In materials science, N-cyclohexyl-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been studied for its ability to form self-assembled monolayers on various surfaces.